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Compound of Interest

2-(Cyclohexyloxy)-1-methylethyl
Compound Name:

acetate
CAS No.: 72727-61-8
Cat. No.: B13777608

Get Quote

Executive Summary

CAS 72727-61-8, chemically identified as 2-(Cyclohexyloxy)-1-methylethyl acetate (also
known as Propylene Glycol Monocyclohexyl Ether Acetate), represents a specialized class of
glycol ether acetates used as high-boiling solvents and intermediates in pharmaceutical
formulations and coating systems.[1][2]

This guide details the Electron lonization (El) fragmentation behavior of CAS 72727-61-8,
contrasting it with the industry-standard Propylene Glycol Methyl Ether Acetate (PGMEA).[1][2]
The analysis focuses on the diagnostic utility of the cyclohexyl moiety, which imparts a distinct
mass spectral signature compared to aliphatic analogs, aiding in precise impurity profiling and
residue analysis.[1][2]

Chemical Identity & Structural Context
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Feature Specification

CAS Number 72727-61-8

Chemical Name 2-(Cyclohexyloxy)-1-methylethyl acetate
Molecular Formula C11H2003

Molecular Weight 200.28 g/mol

Structure Cyclohexyl-O—CH2—CH(CH3)-O-CO-CHs

) Secondary Acetate, Ether Linkage, Cyclohexane
Key Functional Groups Ri
ing

Experimental Methodology (GC-MS Protocol)

To obtain reproducible fragmentation data, the following standardized GC-MS protocol is

recommended. This method minimizes thermal degradation prior to ionization, ensuring the

observed spectrum reflects the intrinsic fragmentation of the molecule.[1][2]

Instrumental Parameters

lonization Mode: Electron lonization (El) at 70 eV.[1][2]

Source Temperature: 230 °C (Optimized to prevent condensation of high-boiling fragments).
Transfer Line Temperature: 250 °C.

Scan Range:m/z 35-300.[1]

Column: 5% Phenyl-arylene / 95% Dimethylpolysiloxane (e.g., DB-5ms), 30m x 0.25mm ID x
0.25um film.[1][2]

Protocol Justification

70 eV Energy: Standardizes fragmentation for library matching (NIST/Wiley).[1][2]

Inlet Temperature (250 °C): Essential for CAS 72727-61-8 due to its higher boiling point
compared to PGMEA, preventing discrimination in the injection port.[1][2]
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Fragmentation Pattern Analysis
Primary Fragmentation Pathway

The mass spectrum of CAS 72727-61-8 is dominated by the stability of the cyclohexyl cation
and the facile loss of acetic acid, a characteristic behavior of aliphatic acetates.[1][2]

Key Diagnostic lons

m/z (Mass-to- . . . Relative
lon Identity Origin | Mechanism
Charge) Abundance (Est.)
Molecular lon
200 <1%
(Weak/Trace)

Loss of Acetic Acid
140 (McLafferty-like 10-20%

elimination)

Cyclohexyl Cation
83 (Base Peak 100%
Candidate)

Fragmentation of
55 _ 60—-80%
Cyclohexyl Ring

43 Acetylium lon 40-60%

Mechanistic Pathway (DOT Diagram)

The following diagram illustrates the stepwise fragmentation, highlighting the competition
between the ether cleavage and acetate elimination.[1][2]
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Figure 1: Proposed EI fragmentation pathway for CAS 72727-61-8 showing the dominant

formation of the cyclohexyl cation.

Comparative Performance: CAS 72727-61-8 vs.

PGMEA

In drug development and impurity profiling, distinguishing between solvent residues is critical.

[1][2] The table below compares CAS 72727-61-8 with its common analog, Propylene Glycol

Methyl Ether Acetate (PGMEA).

© 2026 BenchChem. All rights reserved.

a4/7 Tech Support


https://www.benchchem.com/product/b13777608/docs?utm_src=pdf-body-img#mass-spectrometry-fragmentation-pattern-of-cas-72727-61-8-a-comparative-guide
https://commonchemistry.cas.org/detail?cas_rn=81-61-8
https://gnps.ucsd.edu/ProteoSAFe/gnpslibraryspectrum.jsp?SpectrumID=CCMSLIB00005727346
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13777608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

CAS 72727-61-8

PGMEA (Methyl Diagnostic
Parameter (Cyclohexyl
Analog) Consequence
Analog)
CAS 72727-61-8 is
heavier, eluting
Molecular lon m/z 200 m/z 132

significantly later in
GC.[1][2]

Base Peak

m/z 83 (Cyclohexyl)

m/z 43 (Acetyl) or 87

The m/z 83 peak is a
unigue marker for the
cyclohexyl group.[1][2]

Mid-Mass lons

m/z 55, 67 (Ring

fragments)

m/z 72, 58 (Aliphatic
ether)

Ring fragments allow
detection of 72727-61-
8 even in complex
backgrounds.[1][2]

Specificity

High (Unique ring

pattern)

Moderate (Common

aliphatic ions)

CAS 72727-61-8 is
easier to confirm at
trace levels due to m/z
83.[1]12]

Why This Matters

For researchers validating cleaning protocols or analyzing extractables/leachables:

o PGMEA relies heavily on m/z 43, which is prone to interference from ubiquitous background

noise (acetates, lipids).[1][2]

o CAS 72727-61-8 provides a "cleaner" detection window using m/z 83 and m/z 140, offering

higher confidence in identification.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CAS Common Chemistry [commonchemistry.cas.org]
e 2. UCSD/CCMS - Spectrum Library [gnps.ucsd.edu]

o To cite this document: BenchChem. [Mass Spectrometry Fragmentation Pattern of CAS
72727-61-8: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13777608/docs#mass-spectrometry-fragmentation-
pattern-of-cas-72727-61-8-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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